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Compound of Interest

Compound Name: Sulfone, dichloromethyl phenyl

CAS No.: 31540-74-6

Cat. No.: B1617935

Get Quote

Dichloromethyl phenyl sulfone (CAS 31540-74-6) is a highly versatile organosulfur reagent

utilized extensively in drug development and advanced organic synthesis. It is primarily

employed to generate the (benzenesulfonyl)dichloromethyl anion (

), a powerful nucleophile used in chloroalkylation reactions and as a precursor in modified
Julia-Kocienski olefinations[1]. However, the same electronic properties that make this
compound synthetically valuable—namely, the strong electron-withdrawing nature of the
sulfonyl group combined with the electrophilic halogenated carbon—also impart specific
hazards that require rigorous, causality-driven safety protocols[2].

As a Senior Application Scientist, my goal is to provide you with a self-validating operational

system. We will not just outline what to wear and do, but why these specific precautions are

scientifically necessary to ensure chemical integrity and operator safety.

Part 1: Mechanistic Hazard Profile
To handle this reagent safely, one must understand the chemical causality of its hazards.
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Electrophilic Irritation (Xi): The compound is a known irritant to the eyes, respiratory system,

and skin. The highly polarized C-Cl bonds, activated by the adjacent electron-withdrawing

sulfonyl group, can undergo nucleophilic attack by biological thiols or amines in skin proteins,

leading to sensitization and contact dermatitis.

Inhalation Risks: As a crystalline solid, the primary exposure route during weighing and

transfer is the inhalation of airborne particulates.

Reactive Intermediates: When reacted with strong bases (e.g., n-butyllithium) to form the

carbanion, the system becomes highly reactive. If temperature control is lost (warming above

-78 °C), the carbanion can undergo

-elimination to form a highly reactive carbene, releasing lithium chloride and potentially
causing an uncontrolled exothermic degradation[1].

Table 1: Physical & Hazard Properties

Property Value
Causality / Operational
Impact

CAS Number 31540-74-6 Unique identifier for precise .

Molecular Formula

High halogen content dictates

strict disposal in halogenated

waste streams[3].

Molecular Weight 225.09 g/mol
Required for precise

stoichiometric calculations.

Physical State Solid (mp ~79-81 °C)

Generates inhalable dust;

requires static control during

weighing[2].

Solubility THF, Et2O, DCM, Methanol

High solubility in ethereal

solvents facilitates rapid skin

absorption if gloves fail[4].

Part 2: Personal Protective Equipment (PPE) Matrix
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A self-validating safety system relies on defense-in-depth. Because dichloromethyl phenyl

sulfone is handled both as a neat solid and as a solute in aggressive organic solvents, your

PPE must adapt to the specific stage of the workflow.

Table 2: PPE Specifications and Causality

PPE Component Specification
Operational Justification
(The "Why")

Gloves (Solid Handling) Nitrile (min 0.11 mm thickness)

Sufficient for incidental contact

with the dry solid. The solid

cannot easily permeate the

nitrile matrix without a solvent

carrier.

Gloves (Solution Handling)
Fluoroelastomer (Viton) or

Silver Shield

When dissolved in THF or

Et2O, the solvent acts as a

carrier, rapidly permeating

standard nitrile. Heavier gloves

prevent solvent-mediated

dermal exposure.

Eye Protection
Snug-fitting Chemical Splash

Goggles

Protects against both airborne

dust during weighing and liquid

splashes during the highly

reactive base-addition step.

Body Protection
Flame-Resistant (FR) Lab

Coat

Essential when handling the

pyrophoric bases (like n-BuLi)

required to activate the

sulfone[1].

Respiratory
Fume Hood (Face velocity

>100 fpm)

Eliminates the need for an

N95/P100 respirator by

capturing dust at the source

during open-container

operations.

Part 3: Operational Workflow & Experimental Protocol
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The following protocol details the generation and application of the

(benzenesulfonyl)dichloromethyl anion. Every step is designed to validate the safety and

success of the next.
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Risk Assessment & PPE Donning

Weighing (Enclosed Balance)

Transfer to Schlenk Flask

Inert Gas Purge (Ar/N2)

Add Solvent (e.g., THF/Et2O)

Cool to -78°C (Dry Ice/Acetone)

Add Base (e.g., n-BuLi)

Aqueous Quench

Halogenated Waste Disposal

Click to download full resolution via product page

Safe handling and reaction setup workflow for Dichloromethyl Phenyl Sulfone.
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Step-by-Step Methodology:

Preparation & Weighing: Ground all spatulas and use an anti-static gun (e.g., Zerostat) on

the weigh boat. The crystalline nature of the sulfone makes it prone to static scatter, which

dramatically increases inhalation risk. Weigh inside a ventilated enclosure.

Inert Atmosphere Setup: Transfer the solid to an oven-dried Schlenk flask. Purge with Argon.

Causality: The resulting carbanion is highly sensitive to ambient moisture and oxygen, which

will prematurely protonate or oxidize the intermediate, ruining the yield and generating

unpredictable byproducts[1].

Dissolution: Inject anhydrous THF or Et2O. Ensure complete dissolution before proceeding.

Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C). Causality: The

anion is thermally unstable. Strict cooling prevents

-elimination and dangerous exothermic side reactions[1].

Base Addition: Slowly add n-butyllithium dropwise down the side of the flask. Monitor for the

characteristic color change indicating carbanion formation.

Electrophile Addition & Quenching: After reacting with the target electrophile (e.g., an

epoxide or carbonyl), quench the reaction at -78 °C with saturated aqueous

before allowing the mixture to warm to room temperature. This safely neutralizes unreacted
base and reactive intermediates, validating the safety of the mixture before it is exposed to
ambient air.

Part 4: Spill Management and Disposal Plan
Trustworthiness in laboratory safety requires a definitive plan for when containment fails.

Spill Management:

Solid Spills: Do not dry sweep. Dry sweeping aerosolizes the irritating dust. Gently cover the

spill with damp paper towels (using water or a high-flashpoint solvent) to suppress dust, then

carefully scoop the material into a compatible, sealable waste container.
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Solution Spills: Absorb with an inert, non-combustible material (e.g., vermiculite or sand). If

the spill involves the active carbanion/n-BuLi mixture, secure the area, allow the solvent to

evaporate under fume hood ventilation, and quench residual reactive species with a fine mist

of isopropanol before physical cleanup.

Disposal: Dichloromethyl phenyl sulfone and its reaction byproducts contain covalently bound

chlorine.

Classification: Must be strictly segregated into the Halogenated Organic Waste stream[3].

Causality: Mixing halogenated waste with non-halogenated waste can lead to the formation

of highly toxic emissions (such as dioxins) during commercial incineration. Label all

containers explicitly with "Contains Halogenated Sulfones."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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